Cas no 1761-61-1 (5-Bromo-2-hydroxybenzaldehyde)

5-Bromo-2-hydroxybenzaldehyde (CAS 1761-61-1) is a brominated aromatic aldehyde with a hydroxyl group at the ortho position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive aldehyde and hydroxyl groups enable facile derivatization, while the bromine substituent enhances electrophilic reactivity, making it useful in cross-coupling reactions. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its handling in laboratory and industrial applications. Its structural features make it valuable for constructing complex heterocyclic frameworks and functionalized aromatic systems.
5-Bromo-2-hydroxybenzaldehyde structure
5-Bromo-2-hydroxybenzaldehyde structure
Product Name:5-Bromo-2-hydroxybenzaldehyde
CAS No:1761-61-1
MF:C7H5BrO2
MW:201.017401456833
MDL:MFCD00003330
CID:41951
PubChem ID:72863
Update Time:2025-11-02

5-Bromo-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-hydroxybenzaldehyde
    • 2-HYDROXY-5-BROMOBENZALDEHYDE
    • 5-Br-salycylal
    • 5-Br-SALICYLAL
    • 5-Bromosalicylaldehyde
    • NSC 9258
    • NSC 7310
    • 5-bromo-salicylal
    • 5-Bromosalicylaldehy
    • 5-Bromo-salicyclaldehyde
    • Salicylaldehyde, 5-bromo-
    • AKOS BBS-00003168
    • OTAVA-BB BB7018801955
    • 5-Bromosalicylaldehyde99%
    • 2-hydroxy-5-bromo benzaldehyde
    • 5-Bromosalicylaldehyde, 98%
    • B0893
    • AC8025
    • AKOS000118780
    • 1761-61-1
    • DTXSID8022165
    • PS-4147
    • 4-bromo-2-formylphenol
    • FT-0620170
    • 5-bromo-salicylaldehyde
    • F3099-6597
    • SCHEMBL79219
    • NSC7310
    • NS00025792
    • 0Z65A0A8CE
    • 5-Bromo-2-hydroxy-benzaldehyde
    • AC-4361
    • AM20030167
    • EN300-18186
    • Z57313901
    • 17691-61-1
    • FT-0695659
    • J-011167
    • 5-Bromo salicylaldehyde
    • Benzaldehyde, 5-bromo-2-hydroxy-
    • NSC9258
    • STR00148
    • US8614253, .3-44
    • NSC-7310
    • InChI=1/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10
    • CS-D1395
    • UNII-0Z65A0A8CE
    • J-516942
    • Q27251066
    • BP-12732
    • AC-907/34104064
    • CHEMBL207194
    • 3-BROMO-6-HYDROXYBENZALDEHYDE
    • A3911
    • AI3-31310
    • 5-bromo-2-hydroxy benzaldehyde
    • BDBM111013
    • SY001440
    • MFCD00003330
    • NSC-9258
    • EINECS 217-167-2
    • 5-Bromosalicylaldehyde,99%
    • 5-Bromo-2-hydroxy-benzaldehyde; 5-Bromo-2-hydroxybenzaldehyde; NSC 7310; NSC 9258
    • DTXCID202165
    • STK198695
    • DB-044252
    • MDL: MFCD00003330
    • Inchi: 1S/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10H
    • InChI Key: MKKSTJKBKNCMRV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)O
    • BRN: 774710

Computed Properties

  • Exact Mass: 199.94700
  • Monoisotopic Mass: 199.947292
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: White filamentous crystal
  • Density: 1.737
  • Melting Point: 103.0 to 107.0 deg-C
  • Boiling Point: 247.3°C at 760 mmHg
  • Flash Point: 103.4℃
  • Refractive Index: 1.657
  • Solubility: 0.1g/l (experimental)
  • Water Partition Coefficient: Insoluble
  • PSA: 37.30000
  • LogP: 1.96720
  • Sensitiveness: Air Sensitive
  • Solubility: Insoluble in water

5-Bromo-2-hydroxybenzaldehyde Security Information

5-Bromo-2-hydroxybenzaldehyde Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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5-Bromo-2-hydroxybenzaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1761-61-1)5-Bromosalicylaldehyde
Order Number:sfd21257
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1761-61-1)5-溴水杨醛
Order Number:LE2032489
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 5-Bromo-2-hydroxybenzaldehyde

5-Bromo-2-hydroxybenzaldehyde (CAS No. 1761-61-1): A Versatile Chemical Intermediate for Pharmaceutical and Organic Synthesis

5-Bromo-2-hydroxybenzaldehyde (CAS No. 1761-61-1) is an important organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical synthesis, material science, and organic chemistry. This brominated hydroxybenzaldehyde derivative serves as a crucial building block for numerous chemical transformations, making it a valuable asset for researchers and industrial chemists alike.

The molecular structure of 5-Bromo-2-hydroxybenzaldehyde features both aldehyde and phenolic hydroxyl functional groups, along with a bromine substituent at the 5-position. This unique combination of functional groups enables diverse reactivity patterns, allowing for various condensation, substitution, and coupling reactions. The compound's molecular formula C7H5BrO2 and molecular weight of 201.02 g/mol make it an ideal intermediate for the synthesis of more complex molecules.

In pharmaceutical applications, 5-Bromo-2-hydroxybenzaldehyde CAS 1761-61-1 serves as a precursor for the synthesis of various bioactive compounds. Recent studies have highlighted its use in developing potential antimicrobial agents, with researchers exploring its incorporation into novel heterocyclic systems. The compound's structural features make it particularly interesting for drug discovery programs targeting enzyme inhibition and receptor modulation.

The material science field has also benefited from applications of 5-bromo-2-hydroxybenzaldehyde. Its ability to form Schiff bases through condensation reactions with amines has led to the development of novel coordination compounds and metal-organic frameworks (MOFs). These materials show promise in areas such as gas storage, catalysis, and sensor technology, aligning with current research trends in sustainable materials development.

From a synthetic chemistry perspective, 5-Bromo-2-hydroxybenzaldehyde 1761-61-1 offers multiple advantages. The bromine atom provides an excellent handle for further functionalization through cross-coupling reactions, such as Suzuki or Heck couplings. Meanwhile, the aldehyde group can participate in numerous condensation and nucleophilic addition reactions, making this compound a true multifunctional chemical building block.

Recent advancements in green chemistry have explored eco-friendly synthetic routes to 5-Bromo-2-hydroxybenzaldehyde. Researchers are investigating catalytic bromination methods and solvent-free conditions to improve the sustainability of its production. These developments respond to growing industry demands for environmentally benign synthetic processes while maintaining high yields and purity.

The analytical characterization of 5-Bromo-2-hydroxybenzaldehyde CAS No. 1761-61-1 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications. The compound generally appears as a pale yellow to white crystalline powder with characteristic physicochemical properties that make it suitable for various synthetic applications.

Storage and handling of 5-bromo-2-hydroxybenzaldehyde require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical intermediate.

Market trends indicate growing demand for 5-Bromo-2-hydroxybenzaldehyde 1761-61-1, particularly from the pharmaceutical and specialty chemicals sectors. Manufacturers are responding with improved production scales and purification methods to meet the needs of research institutions and industrial users. The compound's versatility continues to drive innovation across multiple chemistry-related disciplines.

Future research directions for 5-Bromo-2-hydroxybenzaldehyde include exploring its potential in asymmetric synthesis, nanotechnology applications, and as a precursor for bioactive natural product analogs. The compound's structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and materials science, making it a subject of ongoing scientific investigation.

For researchers seeking high-quality 5-Bromo-2-hydroxybenzaldehyde CAS 1761-61-1, several reputable suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's essential to verify certificates of analysis and consider the supplier's track record in providing consistent, high-purity chemical intermediates for synthetic applications.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1761-61-1)5-Bromosalicylaldehyde
sfd21257
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1761-61-1)5-溴水杨醛
LE2032489
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email